Cas no 2138549-05-8 (tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate
• CAS No: 2138549-05-8
• MF: C₁₄H₂₆INO₃
• MW: 383.265616893768
• CID: 5929310
• PubChem ID: 165493446
• Update Time: 2025-05-23

tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate
• 2138549-05-8
• EN300-1136433

• Inchi： 1S/C14H26INO3/c1-6-10(7-2)18-12-9-16(8-11(12)15)13(17)19-14(3,4)5/h10-12H,6-9H2,1-5H3
• InChI Key： DMTFDNFKNXPKPI-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OC(CC)CC

Computed Properties

• Exact Mass: 383.09574g/mol
• Monoisotopic Mass: 383.09574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate

tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 2138549-05-8): A Comprehensive Overview

tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 2138549-05-8) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique combination of functional groups, including an iodo substituent, a pentan-3-yloxy group, and a tert-butyl protecting group, offers a wide range of applications in the development of novel therapeutic agents and as an intermediate in synthetic pathways.

The iodo substituent in tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate is particularly noteworthy due to its utility in various chemical transformations. Iodo groups are known for their high reactivity and ease of substitution, making them ideal for cross-coupling reactions such as Suzuki-Miyaura coupling and Stille coupling. These reactions are fundamental in the synthesis of complex organic molecules, including those with biological activity. Recent studies have demonstrated the efficiency of using tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate as a starting material for the synthesis of bioactive compounds with potential applications in cancer therapy and neurodegenerative diseases.

The pentan-3-yloxy group in tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate adds another layer of complexity to the molecule. This functional group can influence the solubility, stability, and biological activity of the compound. Research has shown that the presence of alkoxy groups can enhance the lipophilicity of molecules, which is crucial for their ability to cross cell membranes and interact with target proteins. In the context of drug design, this property can be leveraged to improve the pharmacokinetic profile of potential therapeutic agents.

The tert-butyl protecting group in tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate plays a critical role in maintaining the integrity of the pyrrolidine ring during synthetic manipulations. Protecting groups are essential in multi-step syntheses to prevent unwanted side reactions and ensure the selective modification of specific functional groups. The tert-butyl group is particularly useful due to its stability under a wide range of reaction conditions and its ease of removal using mild acidic or basic conditions. This feature makes tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate an excellent choice for synthetic chemists working on complex molecular architectures.

In recent years, there has been a growing interest in the use of tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate as a building block for the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced susceptibility to enzymatic degradation. The pyrrolidine ring in tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate provides a rigid scaffold that can be functionalized to create peptidomimetics with enhanced binding affinity to target proteins.

One notable application of tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate is in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to therapeutic benefits in various diseases. The ability to design small molecules that selectively disrupt PPIs has been a significant challenge in drug discovery. However, recent advances in computational methods and structural biology have facilitated the identification of promising lead compounds based on tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate. These compounds have shown promising results in preclinical studies, demonstrating their potential as novel therapeutic agents.

Beyond its applications in medicinal chemistry, tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate has also found use in materials science and chemical biology. For example, it can be incorporated into polymers to create materials with unique properties such as enhanced mechanical strength or improved biocompatibility. In chemical biology, this compound can serve as a tool for probing protein function and studying cellular processes at a molecular level.

The synthesis of tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate typically involves several steps, each requiring careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and protection/deprotection strategies. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these synthetic processes. For instance, palladium-catalyzed cross-coupling reactions have been widely used to introduce the iodo substituent into various organic frameworks.

In conclusion, tert-butyl 3-iodo-4-(pentan-3-yloxy)pyrrolidine-1-carboxylate (CAS No. 2138549-05-8) is a highly versatile compound with significant potential across multiple scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists, medicinal chemists, and materials scientists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.